Cas no 745783-87-3 ((2s)-2-isocyanatooctane)

• Product Name: (2s)-2-isocyanatooctane
• CAS No: 745783-87-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD05664089
• CID: 1768409
• PubChem ID: 7018274
• Update Time: 2025-09-23

(2s)-2-isocyanatooctane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Isocyanatooctane
• DTXSID501314071
• (S)-(+)-2-OCTYL ISOCYANATE
• (S)-(+)-2-Octyl isocyanate, AldrichCPR
• MFCD05664089
• 745783-87-3
• SCHEMBL17027581
• (2s)-2-isocyanatooctane

• MDL： MFCD05664089
• Inchi： 1S/C9H17NO/c1-3-4-5-6-7-9(2)10-8-11/h9H,3-7H2,1-2H3/t9-/m0/s1
• InChI Key： FTWPDIQXUDUDPL-VIFPVBQESA-N
• SMILES： O=C=N[C@@H](C)CCCCCC

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 0,826 g/cm3
• Boiling Point: 68°C 5mm
• Flash Point: 68°C/5mm
• Refractive Index: 1.4230
• Sensitiveness: Moisture Sensitive

(2s)-2-isocyanatooctane Security Information

• Hazardous Material transportation number：2206
• Hazard Category Code： 20/22-36/37/38-42-51-41-37/38-22
• Safety Instruction： 23-26-36/37/39-45-39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates